Cas no 37131-88-7 (5-Pyrimidinecarboxylicacid, 2-(ethylthio)-)

• Product Name: 5-Pyrimidinecarboxylicacid, 2-(ethylthio)-
• CAS No: 37131-88-7
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 296643
• PubChem ID: 17606157
• Update Time: 2025-05-20

5-Pyrimidinecarboxylicacid, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 2-(ethylthio)-
• 2-ethylsulfanylpyrimidine-5-carboxylic acid
• 2-(Ethylsulfanyl)-5-pyrimidinecarboxylicacid
• 2-(Ethylthio)-5-pyrimidinecarboxylic acid
• 2-(ethylthio)pyrimidine-5-carboxylicacid
• AKOS000283853
• 2-(ethylthio)pyrimidine-5-carboxylic acid
• SCHEMBL6302512
• DTXSID50589759
• 2-(ETHYLSULFANYL)PYRIMIDINE-5-CARBOXYLIC ACID
• 5-Pyrimidinecarboxylic acid, 2-(ethylthio)- (9CI)
• 37131-88-7

• Inchi： 1S/C7H8N2O2S/c1-2-12-7-8-3-5(4-9-7)6(10)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： KVNMAORNHPFKMX-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C(=O)O)=CN=1)CC

Computed Properties

• Exact Mass: 184.03074
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 63.08